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Cat. No.: B1618999

Get Quote

Introduction
4-Oxopentyl acetate, a bifunctional organic molecule incorporating both a ketone and an ester

moiety, is a compound of significant interest in synthetic organic chemistry. Its structural

features make it a versatile building block for the synthesis of more complex molecules,

particularly in the pharmaceutical and fine chemical industries. This guide provides an in-depth

overview of the essential physicochemical properties, synthesis, characterization, and

applications of 4-oxopentyl acetate, tailored for researchers, scientists, and professionals in

drug development. The CAS number for 4-oxopentyl acetate is 5185-97-7.

Physicochemical Properties
Understanding the physical constants of a compound is paramount for its effective use in

experimental design, including reaction setup, purification, and storage. The key

physicochemical properties of 4-oxopentyl acetate are summarized in the table below. The

lack of a reported melting point in conjunction with the low melting point of structurally similar

esters, such as isopentyl acetate (-78 °C), strongly suggests that 4-oxopentyl acetate exists

as a liquid under standard laboratory conditions.
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Property Value Source(s)

CAS Number 5185-97-7 LookChem

Molecular Formula C₇H₁₂O₃ LookChem

Molecular Weight 144.17 g/mol LookChem

Boiling Point 213.9 °C at 760 mmHg

Density 0.996 g/cm³

Flash Point 85.4 °C

Solubility

Insoluble in water; Slightly

soluble in chloroform and ethyl

acetate.

United States Biological[1]

Synthesis of 4-Oxopentyl Acetate
The most direct and industrially relevant synthesis of 4-oxopentyl acetate is the esterification

of levulinic acid (4-oxopentanoic acid). Levulinic acid is a readily available platform chemical

derived from the degradation of cellulose.[2] The esterification reaction is typically catalyzed by

an acid. While various alcohols can be used, for the synthesis of the acetate ester, acetic acid

is the reagent of choice, often in the presence of a strong acid catalyst or by using acetic

anhydride.

Experimental Protocol: Acid-Catalyzed Esterification of
Levulinic Acid
This protocol describes a general procedure for the synthesis of 4-oxopentyl acetate. The

choice of catalyst and reaction conditions can be optimized for yield and purity.[3][4]

Materials:

Levulinic acid (1.0 eq)

Acetic anhydride (1.5 eq)
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Concentrated sulfuric acid (catalytic amount, e.g., 0.05 eq) or a solid acid catalyst like

nanosized TiO₂.[3]

Toluene (as solvent and for azeotropic removal of water if using acetic acid instead of

anhydride)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dichloromethane or diethyl ether for extraction

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

levulinic acid and toluene.

Add acetic anhydride and the acid catalyst to the flask.

Heat the reaction mixture to reflux (approximately 110-120 °C) and monitor the reaction

progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[3]

Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution to

neutralize the acid catalyst and any unreacted acetic anhydride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane or diethyl ether (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure 4-oxopentyl acetate.

Causality Behind Experimental Choices:
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Acetic Anhydride: Using acetic anhydride instead of acetic acid can drive the reaction to

completion as it reacts with the water produced, preventing the reverse hydrolysis reaction.

Azeotropic Removal of Water: If using acetic acid, a Dean-Stark apparatus can be employed

with a solvent like toluene to azeotropically remove the water formed during the

esterification, thus shifting the equilibrium towards the product.

Catalyst: A strong acid catalyst protonates the carbonyl oxygen of the carboxylic acid,

making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the

alcohol. Solid acid catalysts are advantageous as they can be easily filtered and potentially

reused.[3][5]
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Caption: Predicted spectroscopic features of 4-oxopentyl acetate.

Applications in Drug Development and Organic
Synthesis
The primary and most well-documented application of a derivative of 4-oxopentyl acetate is in

the synthesis of Vitamin B1 (Thiamine). [6]Specifically, 3-chloro-4-oxopentyl acetate is a

crucial intermediate in the industrial production of thiamine. [7][8]This highlights the importance

of the 4-oxopentyl acetate scaffold in constructing complex, biologically active molecules.
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Role in Vitamin B1 (Thiamine) Synthesis
Vitamin B1 is an essential nutrient that plays a vital role in carbohydrate metabolism. [1]The

synthesis of thiamine involves the condensation of a pyrimidine moiety with a thiazole ring. 3-

Chloro-4-oxopentyl acetate serves as a key precursor for the formation of the thiazole portion

of the thiamine molecule. [6]The synthesis often proceeds through a continuous flow process,

which offers advantages in terms of safety, efficiency, and scalability compared to traditional

batch methods. [8] Beyond its role in Vitamin B1 synthesis, the bifunctional nature of 4-
oxopentyl acetate makes it a valuable starting material for a variety of other chemical

transformations. The ketone can undergo reactions such as reduction, reductive amination, and

aldol condensation, while the ester can be hydrolyzed, transesterified, or reduced. This dual

reactivity allows for the creation of a diverse range of derivatives with potential applications in

medicinal chemistry and materials science. For instance, related keto-esters are used in the

synthesis of heterocyclic compounds, which are prevalent in many drug molecules.

Conclusion
4-Oxopentyl acetate is a valuable and versatile chemical intermediate with a significant role in

the synthesis of essential compounds like Vitamin B1. Its straightforward synthesis from

biomass-derived levulinic acid adds to its appeal from a green chemistry perspective. This

guide has provided a comprehensive overview of its physical properties, a reliable synthesis

protocol, predicted spectroscopic data for its characterization, and its key applications. For

researchers in drug discovery and organic synthesis, a thorough understanding of 4-oxopentyl
acetate's chemistry opens up possibilities for the development of novel synthetic routes to a

wide array of target molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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